Cas no 1779998-57-0 (5-bromo-1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid)
1779998-57-0 structure
Product Name:5-bromo-1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid
CAS No:1779998-57-0
MF:C7H6BrNO3
MW:232.0314412117
MDL:MFCD30662710
CID:4613404
PubChem ID:105490401
Update Time:2024-03-01
5-bromo-1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 5-Bromo-1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid
- 5-bromo-1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid
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- MDL: MFCD30662710
- Inchi: 1S/C7H6BrNO3/c1-9-3-5(8)4(7(11)12)2-6(9)10/h2-3H,1H3,(H,11,12)
- InChI Key: AJSDEQNLENCSFU-UHFFFAOYSA-N
- SMILES: C1(=O)N(C)C=C(Br)C(C(O)=O)=C1
Computed Properties
- Exact Mass: 230.95311g/mol
- Monoisotopic Mass: 230.95311g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 57.6Ų
5-bromo-1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AV98891-50mg |
5-Bromo-1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid |
1779998-57-0 | 95% | 50mg |
$219.00 | 2024-04-20 | |
| A2B Chem LLC | AV98891-100mg |
5-Bromo-1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid |
1779998-57-0 | 95% | 100mg |
$306.00 | 2024-04-20 | |
| A2B Chem LLC | AV98891-250mg |
5-Bromo-1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid |
1779998-57-0 | 95% | 250mg |
$422.00 | 2024-04-20 | |
| A2B Chem LLC | AV98891-500mg |
5-Bromo-1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid |
1779998-57-0 | 95% | 500mg |
$645.00 | 2024-04-20 | |
| A2B Chem LLC | AV98891-1g |
5-Bromo-1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid |
1779998-57-0 | 95% | 1g |
$818.00 | 2024-04-20 | |
| A2B Chem LLC | AV98891-2.5g |
5-Bromo-1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid |
1779998-57-0 | 95% | 2.5g |
$1566.00 | 2024-04-20 | |
| A2B Chem LLC | AV98891-5g |
5-Bromo-1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid |
1779998-57-0 | 95% | 5g |
$2301.00 | 2024-04-20 | |
| A2B Chem LLC | AV98891-10g |
5-Bromo-1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid |
1779998-57-0 | 95% | 10g |
$3394.00 | 2024-04-20 | |
| Enamine | EN300-297995-1g |
5-bromo-1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid |
1779998-57-0 | 95% | 1g |
$743.0 | 2023-11-13 | |
| Enamine | EN300-297995-5g |
5-bromo-1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid |
1779998-57-0 | 95% | 5g |
$2152.0 | 2023-11-13 |
5-bromo-1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:1779998-57-0)5-bromo-1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid
Order Number:A1002920
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 15:00
Price ($):487.0
Email:sales@amadischem.com
5-bromo-1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1779998-57-0)5-bromo-1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid
Purity:99%
Quantity:1g
Price ($):487.0